2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole

• Molecular Formula: C21H26N4
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-1-ethylbenzimidazole
• InChI: InChI=1S/C21H26N4/c1-2-25-20-11-7-6-10-19(20)22-21(25)17-24-14-12-23(13-15-24)16-18-8-4-3-5-9-18/h3-11H,2,12-17H2,1H3
• InChI Key: YMXTZYXMCNXAMU-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N=C1CN3CCN(CC3)CC4=CC=CC=C4

Description

2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This molecule is also known by the name of BZPMEB and has been found to possess several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole is not fully understood. However, it is believed that this compound acts by binding to specific receptors in the body and modulating their activity.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole has several biochemical and physiological effects. This compound has been found to possess anti-inflammatory, analgesic, and anti-anxiety properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole in lab experiments is its ability to modulate specific receptors in the body. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research on 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole. Some of these include:
1. Further studies on the mechanism of action of this compound and its potential applications in the development of new drugs and therapies.
2. Investigation of the potential side effects and toxicity of this compound.
3. Development of new synthesis methods for this compound that are more efficient and cost-effective.
4. Exploration of the potential applications of this compound in the treatment of various diseases and disorders.
Conclusion:
In conclusion, 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole is a promising compound that has several potential applications in scientific research. Its ability to modulate specific receptors in the body makes it a useful tool for studying various biological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole is a multi-step process that involves several chemical reactions. One of the most common methods used for the synthesis of this compound involves the reaction of 4-benzylpiperazine with 1-ethyl-1H-benzimidazole in the presence of a suitable catalyst.

Scientific Research Applications

The potential applications of 2-[(4-benzyl-1-piperazinyl)methyl]-1-ethyl-1H-benzimidazole in scientific research are numerous. This compound has been found to possess several interesting properties that make it useful in the development of new drugs and therapies.